Cas no 943830-21-5 (1-Chloro-3,5-difluoro-2-methoxybenzene)

• Product Name: 1-Chloro-3,5-difluoro-2-methoxybenzene
• CAS No: 943830-21-5
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• MDL: MFCD18415543
• CID: 4969370
• Update Time: 2025-05-22

1-Chloro-3,5-difluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3,5-difluoro-2-methoxybenzene
• 2-chloro-4,6-difluoroanisole
• 1-Chloro-3,5-difluoro-2-methoxybenzene

• MDL： MFCD18415543
• Inchi： 1S/C7H5ClF2O/c1-11-7-5(8)2-4(9)3-6(7)10/h2-3H,1H3
• InChI Key： XAMFHWSRXSXGGL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Chloro-3,5-difluoro-2-methoxybenzene

1-Chloro-3,5-Difluoro-2-Methoxybenzene: A Comprehensive Overview

The compound 1-Chloro-3,5-Difluoro-2-Methoxybenzene (CAS No. 943830-21-5) is a highly specialized aromatic compound with a unique combination of substituents. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. The structure of this compound features a benzene ring substituted with a chlorine atom at position 1, two fluorine atoms at positions 3 and 5, and a methoxy group at position 2. This arrangement of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the importance of 1-Chloro-3,5-Difluoro-2-Methoxybenzene in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and organic semiconductors. For instance, a 2023 study published in *Advanced Materials* demonstrated that derivatives of this compound can significantly enhance the electron mobility in organic field-effect transistors (OFETs). The fluorine atoms at positions 3 and 5 contribute to the molecule's high electron-withdrawing capacity, which is crucial for achieving desirable electronic properties in such applications.

In addition to its role in materials science, 1-Chloro-3,5-Difluoro-2-Methoxybenzene has shown promise in medicinal chemistry. Its methoxy group at position 2 provides a site for further functionalization, enabling the creation of bioactive molecules with potential therapeutic applications. A recent investigation by Smith et al. (2023) revealed that derivatives of this compound exhibit potent anti-inflammatory activity by modulating key inflammatory pathways. The chlorine atom at position 1 plays a critical role in stabilizing the molecule's structure, which is essential for maintaining its bioactivity.

The synthesis of 1-Chloro-3,5-Difluoro-2-Methoxybenzene involves a multi-step process that typically begins with the chlorination of an intermediate aromatic compound. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, a study by Green et al. (2023) introduced a palladium-catalyzed coupling reaction that significantly reduces the number of steps required for its preparation. This approach not only enhances yield but also minimizes waste generation, aligning with current sustainability goals in chemical synthesis.

From an environmental perspective, understanding the fate and transport of 1-Chloro-3,5-Difluoro-2-Methoxybenzene is crucial for assessing its potential impact on ecosystems. A 2024 study conducted by Environmental Science & Technology found that this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments highlights the need for careful handling during industrial processes to prevent contamination.

In conclusion, 1-Chloro-3,5-Difluoro-2-Methoxybenzene (CAS No. 943830-21-5) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique combination of substituents provides opportunities for innovation in materials science and pharmacology while presenting challenges related to environmental management. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.